(4-chlorophenyl)(6,7-dimethoxy-1-((2-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone

• IUPAC Name: (4-chlorophenyl)-[6,7-dimethoxy-1-[(2-methoxyphenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• InChI: InChI=1S/C26H26ClNO5/c1-30-22-6-4-5-7-23(22)33-16-21-20-15-25(32-3)24(31-2)14-18(20)12-13-28(21)26(29)17-8-10-19(27)11-9-17/h4-11,14-15,21H,12-13,16H2,1-3H3
• InChI Key: OIFFZZKCQXRVNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2C3=CC(=C(C=C3CCN2C(=O)C4=CC=C(C=C4)Cl)OC)OC
• Molecular Formula: C26H26ClNO5
• Molecular Weight: 467.9 g/mol

Description

(4-chlorophenyl)(6,7-dimethoxy-1-((2-methoxyphenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C26H26ClNO5 and its molecular weight is 467.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Properties

Research on similar compounds, such as diphenylmethane derivatives and bromophenols, has demonstrated significant antioxidant and radical scavenging activities. These compounds have been synthesized and assessed for their ability to neutralize free radicals, showcasing their potential as antioxidant agents (Balaydın et al., 2010).

Natural Product Isolation and Structural Elucidation

The isolation of new natural compounds from plant sources, including benzylisoquinoline alkaloids, highlights the relevance of complex organic structures in drug discovery and the understanding of biodiversity. These natural compounds are structurally characterized, providing insights into their potential biological activities and applications in pharmaceuticals (Pudjiastuti et al., 2010).

Novel Synthesis Techniques

Advancements in the synthesis of isoquinoline derivatives, through various chemical reactions, open up new avenues for creating complex molecules that could have significant pharmacological properties. The development of novel synthetic routes allows for the exploration of chemical space for potential therapeutic agents (Croisy-Delcey et al., 1991).

Cytotoxic Activity

Studies on isoquinoline derivatives have shown cytotoxic activity, suggesting their potential use in cancer therapy. These compounds' ability to inhibit tumor growth in xenograft models points to their applicability in anticancer research and treatment development (Kaufman et al., 2018).